Magnesium phosphate, dibasic

• CAS: 7757-86-0
• Synonyms: magnesium hydrogen phosphate; magnesium orthophosphate; magnesium phosphate; magnesium phosphate (1:1); magnesium phosphate (2:1); magnesium phosphate (2:3); magnesium phosphate (USP); magnesium phosphate, dibasic; magnesium phosphate, monobasic; magnesium phosphate, tribasic; magnesium phosphate, tribasic, pentahydrate; newberyite; newberyte; trimagnesium orthophosphate
• Molecular Formula: HMgO4P
• Molecular Weight: 120.28 g/mol
• SMILES: OP(=O)([O-])[O-].[Mg+2]
• InChI: InChI=1S/Mg.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+2;/p-2
• InChIKey: MHJAJDCZWVHCPF-UHFFFAOYSA-L

Select Magnesium phosphate, dibasic (MgHPO₄·3H₂O, CAS 7757-86-0) for its unique solubility (pKsp 5.83), acid solubility, and thermal decomposition at 550–650°C. Unlike insoluble tribasic forms, it delivers controlled magnesium release for infant formula, colonic purgatives, and nutrient supplements. Its GRAS status, FCC purity, and specific dehydration profile make it the technically superior choice for pH-controlled food systems and high-temperature polymer stabilization. Request a quote to secure bulk or R&D quantities.

Magnesium Phosphate Dibasic (CAS 7757-86-0): Technical Specifications and Procurement Baseline for MgHPO₄·3H₂O

Magnesium phosphate, dibasic (CAS 7757-86-0), chemically designated as magnesium hydrogen phosphate trihydrate (MgHPO₄·3H₂O), is an inorganic magnesium salt of phosphoric acid that occurs naturally as the mineral newberyite [1]. This white, crystalline powder is characterized by a molecular weight of 174.33 g/mol, a density of approximately 2.13 g/cm³, and a magnesium content of roughly 14% in its trihydrate form . It is slightly soluble in water but readily dissolves in dilute acids, and it decomposes to magnesium pyrophosphate upon heating to 550–650 °C [2][3]. As a GRAS-listed direct human food ingredient under 21 CFR 184.1434, it is primarily utilized as a nutrient supplement and pH control agent [4].

• [1] 21 CFR 184.1434 – Magnesium phosphate, U.S. Code of Federal Regulations, Title 21, Volume 3, Revised as of April 1, 2023. View Source
• [2] BaseChem, 磷酸氢镁三水 (Magnesium Phosphate Dibasic Trihydrate) Product Data. View Source
• [3] Boonchom, B. (2009). Kinetic and thermodynamic studies of MgHPO₄·3H₂O by non-isothermal decomposition data. Journal of Thermal Analysis and Calorimetry, 98(3), 863-871. View Source
• [4] U.S. Food and Drug Administration (FDA). Substances Added to Food (formerly EAFUS): Magnesium Phosphate, Tribasic (CAS 7757-87-1) and related entries for Magnesium Phosphate, Dibasic under 21 CFR 184.1434. View Source

Why Magnesium Phosphate Dibasic Cannot Be Substituted with Tribasic or Other Magnesium Salts: The Functional Consequences

The common procurement practice of substituting magnesium phosphate, dibasic (MgHPO₄·3H₂O) with its tribasic analog (Mg₃(PO₄)₂·xH₂O) or other magnesium salts like magnesium oxide or hydroxide is technically unsound due to fundamental differences in solubility, magnesium stoichiometry, acid reactivity, and thermal behavior. While all are magnesium sources, their divergent physicochemical properties dictate vastly different performance in applications ranging from pH-controlled nutrient delivery to high-temperature processing. For instance, the 400-fold difference in aqueous solubility between dibasic and tribasic forms directly impacts bioavailability and dissolution profiles in pharmaceutical and food formulations [1]. The specific dehydration pathway and decomposition temperature of MgHPO₄·3H₂O are critical for thermal stabilizer applications in plastics, whereas the tribasic form undergoes a different dehydration regime [2]. Furthermore, the distinct acid solubility and pH buffering characteristics of the dibasic form are essential for its GRAS-designated roles as a nutrient supplement and pH control agent in food systems, where direct substitution with the highly insoluble tribasic form would result in formulation failure [3]. The following evidence quantifies these critical differentiations.

• [1] Taylor, A. W., Frazier, A. W., & Gurney, E. L. (1963). Solubility products of di- and trimagnesium phosphates and the dissociation of magnesium phosphate solutions. Transactions of the Faraday Society, 59, 1580-1584. View Source
• [2] Senberber, F. T., & Derun, E. M. (2019). Thermal kinetics and thermodynamics of the dehydration reaction of Mg₃(PO₄)₂·22H₂O. Journal of Thermal Analysis and Calorimetry, 138(1), 1-10. View Source
• [3] 21 CFR 184.1434 – Magnesium phosphate, U.S. Code of Federal Regulations, Title 21, Volume 3, Revised as of April 1, 2023. View Source

Quantitative Evidence Guide for Magnesium Phosphate Dibasic: Direct Comparator Data vs. Tribasic, Oxide, and Hydroxide Analogs

Aqueous Solubility Comparison: Dibasic vs. Tribasic Magnesium Phosphate (pKsp 5.83 vs. 23.70)

The aqueous solubility of magnesium phosphate, dibasic trihydrate (MgHPO₄·3H₂O) is significantly higher than that of trimagnesium phosphate twenty-two hydrate (Mg₃(PO₄)₂·22H₂O) and anhydrous trimagnesium phosphate (Mg₃(PO₄)₂). In a classic study determining the solubility products (pKsp) of these phosphates, the pKsp for MgHPO₄·3H₂O was found to be 5.83 ± 0.01, whereas the values for Mg₃(PO₄)₂·22H₂O and anhydrous Mg₃(PO₄)₂ were 23.70 ± 0.12 and 23.28 ± 0.01, respectively [1]. This represents an approximate 10^18-fold difference in equilibrium constant, translating to a substantial difference in dissolved magnesium ion concentration under comparable conditions.

Evidence Dimension	Solubility Product (pKsp) in Water
Target Compound Data	pKsp = 5.83 ± 0.01
Comparator Or Baseline	Trimagnesium phosphate twenty-two hydrate: pKsp = 23.70 ± 0.12; Anhydrous trimagnesium phosphate: pKsp = 23.28 ± 0.01
Quantified Difference	Difference in pKsp of approximately 17.9 units (dibasic vs. tribasic 22-hydrate)
Conditions	Determined in water at 25°C

Why This Matters

The vastly superior aqueous solubility of the dibasic form is critical for applications requiring controlled magnesium ion release, such as in nutritional supplements and pharmaceutical formulations, where the tribasic form's extreme insolubility would severely limit bioavailability.

• [1] Taylor, A. W., Frazier, A. W., & Gurney, E. L. (1963). Solubility products of di- and trimagnesium phosphates and the dissociation of magnesium phosphate solutions. Transactions of the Faraday Society, 59, 1580-1584. View Source

Thermal Decomposition Pathway: Dehydration Temperature and Product Comparison vs. Tribasic Form

The thermal behavior of MgHPO₄·3H₂O is characterized by a distinct two-stage process: loss of one water of crystallization at 205°C, followed by decomposition to magnesium pyrophosphate (Mg₂P₂O₇) at temperatures between 550–650°C [1][2]. In contrast, the tribasic form Mg₃(PO₄)₂·22H₂O undergoes dehydration in a much lower temperature range of 40–200°C, ultimately yielding anhydrous Mg₃(PO₄)₂ [3]. The activation energy for the decomposition of MgHPO₄·3H₂O to Mg₂P₂O₇ has been kinetically characterized via non-isothermal TG-DTG-DTA, with the final decomposition product identified at 873 K [2].

Evidence Dimension	Dehydration and Decomposition Temperature Ranges
Target Compound Data	205°C (loss of 1 H₂O); 550–650°C (decomposition to Mg₂P₂O₇)
Comparator Or Baseline	Mg₃(PO₄)₂·22H₂O: 40–200°C (dehydration to Mg₃(PO₄)₂)
Quantified Difference	Dehydration onset ~165°C higher for dibasic form; final decomposition product differs (pyrophosphate vs. orthophosphate)
Conditions	Air atmosphere, non-isothermal thermogravimetry

Why This Matters

The higher thermal stability and specific decomposition pathway of the dibasic form are essential for its use as a stabilizer in plastics and high-temperature industrial processes, where the tribasic form would prematurely dehydrate or decompose.

• [1] BaseChem, 磷酸氢镁三水 (Magnesium Phosphate Dibasic Trihydrate) Product Data. View Source
• [2] Boonchom, B. (2009). Kinetic and thermodynamic studies of MgHPO₄·3H₂O by non-isothermal decomposition data. Journal of Thermal Analysis and Calorimetry, 98(3), 863-871. View Source
• [3] Senberber, F. T., & Derun, E. M. (2019). Thermal kinetics and thermodynamics of the dehydration reaction of Mg₃(PO₄)₂·22H₂O. Journal of Thermal Analysis and Calorimetry, 138(1), 1-10. View Source

Magnesium Content and Stoichiometry: Elemental Mg % vs. Magnesium Oxide and Hydroxide

The elemental magnesium content of magnesium phosphate, dibasic trihydrate is approximately 14% by weight (calculated as 13.4% minimum for the trihydrate; 19.4% on an anhydrous basis) . This value is significantly lower than that of commonly considered alternative magnesium sources: magnesium oxide (MgO) contains approximately 60.3% magnesium, and magnesium hydroxide (Mg(OH)₂) contains approximately 41.7% magnesium [1]. While this might appear disadvantageous from a pure magnesium loading perspective, the lower concentration is a deliberate feature for applications requiring controlled, moderate magnesium delivery combined with the functional benefits of the phosphate anion.

Evidence Dimension	Elemental Magnesium Content (% by weight)
Target Compound Data	~14% Mg (trihydrate); 19.4% Mg (anhydrous basis)
Comparator Or Baseline	Magnesium Oxide (MgO): ~60.3% Mg; Magnesium Hydroxide (Mg(OH)₂): ~41.7% Mg
Quantified Difference	Mg content is ~4.3x lower than MgO and ~3x lower than Mg(OH)₂ (trihydrate basis)
Conditions	Based on molecular weight calculations and vendor specifications

Why This Matters

This lower magnesium density is advantageous for formulating nutritional supplements where precise, lower dosing is required, and for food applications where excessive magnesium intake is undesirable and the simultaneous provision of phosphorus is beneficial.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 14792 (Magnesium Oxide) and CID 14791 (Magnesium Hydroxide). View Source

Acid Solubility and pH of 1% Solution: Comparative Data for Formulation Compatibility

Magnesium phosphate, dibasic trihydrate exhibits a pH of approximately 8 in a 1% aqueous suspension . Critically, it is readily soluble in dilute acids, a property that distinguishes it from tribasic magnesium phosphate, which is reported as insoluble in water . This acid solubility enables the dibasic form to function as a pH control agent and nutrient supplement in acidic food and pharmaceutical matrices, where it can dissolve and release bioavailable magnesium and phosphate ions. The tribasic form, lacking this acid solubility, cannot perform this dual function.

Evidence Dimension	Solubility in dilute acid and pH of 1% solution
Target Compound Data	pH ≈ 8 (1% aqueous suspension); soluble in dilute acids
Comparator Or Baseline	Trimagnesium phosphate: Insoluble in water; acid solubility not reported as a key functional property
Quantified Difference	Qualitative difference: readily soluble in dilute acid vs. insoluble in water (and likely poorly soluble in acid)
Conditions	pH measured in 1% aqueous suspension; acid solubility based on standard chemical reference data

Why This Matters

The acid solubility is a prerequisite for the compound's GRAS-approved use as a nutrient supplement and pH control agent in food products, enabling it to dissolve and become bioavailable in the acidic environment of the stomach or in formulated acidic foods, a property not shared by the tribasic analog.

Recommended Application Scenarios for Magnesium Phosphate Dibasic Based on Quantified Performance Differentiation

Controlled-Release Nutritional Supplements and Fortified Foods Requiring Moderate Mg Bioavailability

Based on its significantly higher aqueous solubility (pKsp 5.83) compared to tribasic magnesium phosphate (pKsp 23.70), its acid solubility, and its moderate magnesium content (~14%), MgHPO₄·3H₂O is the preferred choice for formulating dietary supplements and fortified foods where controlled, moderate magnesium release is desired [1]. The tribasic form's extreme insolubility renders it ineffective for this purpose, while the high magnesium density of MgO poses risks of excessive dosing and gastrointestinal irritation. The dibasic form's GRAS status for use as a nutrient supplement and pH control agent in infant formula further underscores its suitability for sensitive nutritional applications [2].

Thermal Stabilizer for Plastics and High-Temperature Industrial Processes

The distinct thermal decomposition profile of MgHPO₄·3H₂O, characterized by initial dehydration at 205°C and final decomposition to Mg₂P₂O₇ at 550–650°C, makes it a valuable thermal stabilizer for plastics processed at elevated temperatures [3]. In contrast, the tribasic form Mg₃(PO₄)₂·22H₂O dehydrates at a much lower temperature range (40–200°C), which would lead to premature water release and potential defects during polymer processing [4]. The specific pyrophosphate product formed from the dibasic form may also offer unique stabilizing interactions with polymer matrices.

pH Control Agent in Acidic Food and Beverage Formulations

The acid solubility of magnesium phosphate, dibasic is a key functional attribute that enables its use as a pH control agent in acidic food systems . Upon dissolution in acidic media, it can buffer pH while simultaneously contributing magnesium and phosphorus as nutrients. This dual functionality is not achievable with tribasic magnesium phosphate due to its insolubility. The compound's FCC grade compliance ensures its purity and safety for direct addition to foods, beverages, and nutritional supplements .

Non-Aqueous Colonic Purgative Formulations Requiring Controlled Osmolality

Patent literature explicitly identifies dibasic magnesium phosphate as the 'more preferable' magnesium phosphate salt for non-aqueous colonic purgative formulations, citing its ability to maintain osmolality and purgative effectiveness when formulated with binders and buffers [5]. The controlled solubility and specific osmotic activity of MgHPO₄ are critical for achieving the desired laxative effect without the excessive fluid shifts associated with highly soluble magnesium salts like magnesium sulfate or chloride. This represents a specialized pharmaceutical application where the dibasic form's unique physicochemical profile is deliberately selected over other magnesium salts and even its tribasic phosphate counterpart.

• [1] Taylor, A. W., Frazier, A. W., & Gurney, E. L. (1963). Solubility products of di- and trimagnesium phosphates and the dissociation of magnesium phosphate solutions. Transactions of the Faraday Society, 59, 1580-1584. View Source
• [2] 21 CFR 184.1434 – Magnesium phosphate, U.S. Code of Federal Regulations, Title 21, Volume 3, Revised as of April 1, 2023. View Source
• [3] Boonchom, B. (2009). Kinetic and thermodynamic studies of MgHPO₄·3H₂O by non-isothermal decomposition data. Journal of Thermal Analysis and Calorimetry, 98(3), 863-871. View Source
• [4] Senberber, F. T., & Derun, E. M. (2019). Thermal kinetics and thermodynamics of the dehydration reaction of Mg₃(PO₄)₂·22H₂O. Journal of Thermal Analysis and Calorimetry, 138(1), 1-10. View Source
• [5] Jacob, L. S., Williams, T. J., & Krell, R. D. (2000). U.S. Patent No. 6,162,464. Washington, DC: U.S. Patent and Trademark Office. View Source